Cas no 100938-99-6 (Ethanone,1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-en-3-yl)-)

Ethanone,1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-en-3-yl)- structure
100938-99-6 structure
Product Name:Ethanone,1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-en-3-yl)-
CAS No:100938-99-6
MF:C9H12O2
MW:152.190382957458
CID:124369
PubChem ID:13919353
Update Time:2025-04-18

Ethanone,1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-en-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-en-3-yl)-
    • Ethanone, 1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-en-3-yl)- (9CI)
    • 7-Oxabicyclo[4.1.0]heptane, ethanone deriv.
    • Ethanone,1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-en-3-yl)-, (?à)-
    • 100938-99-6
    • 1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-en-3-yl)ethanone
    • Inchi: 1S/C9H12O2/c1-6(10)7-3-4-9(2)8(5-7)11-9/h3,8H,4-5H2,1-2H3
    • InChI Key: SBMJBHWIZYDYRO-UHFFFAOYSA-N
    • SMILES: O1C2CC(C(C)=O)=CCC12C

Computed Properties

  • Exact Mass: 152.08376
  • Monoisotopic Mass: 152.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 29.6Ų

Experimental Properties

  • PSA: 29.6
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